Cas no 43094-95-7 (1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 43094-95-7
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• MDL: MFCD07357604
• CID: 1068919
• Update Time: 2025-05-22

1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD07357604
• Inchi： 1S/C7H11NO4/c9-2-1-8-4-5(7(11)12)3-6(8)10/h5,9H,1-4H2,(H,11,12)
• InChI Key： LYORUPRFHVMNOI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid

Research Brief on 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 43094-95-7): Recent Advances and Applications

1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 43094-95-7) is a pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug design and synthesis. This compound serves as a key intermediate in the development of various bioactive molecules, including nootropic agents, anti-inflammatory drugs, and enzyme inhibitors. Recent studies have explored its potential in modulating neurotransmitter systems, enhancing cognitive functions, and targeting specific metabolic pathways. The unique structural features of this compound, such as the presence of a hydroxyl group and a carboxylic acid moiety, make it a valuable scaffold for medicinal chemistry applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of this compound exhibited potent binding affinity to GABA-A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The researchers employed molecular docking and in vitro assays to validate their findings, highlighting the compound's ability to interact with key amino acid residues in the receptor's binding pocket. These results open new avenues for the development of next-generation neuroactive drugs.

Another significant advancement was reported in a 2023 study in Bioorganic & Medicinal Chemistry Letters, where 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid was utilized as a precursor for the synthesis of proline-based peptidomimetics. These peptidomimetics showed promising activity against matrix metalloproteinases (MMPs), enzymes implicated in cancer metastasis and inflammatory diseases. The study employed a combination of solid-phase peptide synthesis and enzymatic assays to evaluate the inhibitory effects of the synthesized compounds. The findings suggest that this compound could serve as a valuable building block for the design of MMP inhibitors with improved selectivity and pharmacokinetic properties.

Recent pharmacological studies have also explored the potential of 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid in enhancing drug delivery systems. A 2024 publication in the International Journal of Pharmaceutics reported the development of prodrugs incorporating this compound to improve the solubility and bioavailability of poorly water-soluble drugs. The study utilized in vivo pharmacokinetic studies in rodent models to demonstrate the enhanced absorption and prolonged half-life of the prodrugs compared to their parent compounds. This approach could significantly impact the formulation of drugs with challenging physicochemical properties.

From a synthetic chemistry perspective, recent advances in green chemistry have focused on optimizing the production of 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid. A 2023 study in Green Chemistry described an environmentally friendly catalytic process for the synthesis of this compound using bio-based solvents and heterogeneous catalysts. The new method achieved a 92% yield with significantly reduced energy consumption and waste generation compared to traditional synthetic routes. This development aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

In conclusion, 1-(2-Hydroxyethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 43094-95-7) continues to demonstrate significant potential across multiple areas of pharmaceutical research. Recent studies have expanded our understanding of its applications in neuropharmacology, enzyme inhibition, and drug delivery, while advancements in synthetic methodologies have improved its accessibility for research and development. Future research directions may include exploring its potential in targeted drug delivery systems, investigating its role in metabolic disorders, and developing novel derivatives with enhanced therapeutic profiles. The compound's versatility and the growing body of research supporting its applications make it a promising candidate for continued investigation in the chemical biology and pharmaceutical fields.